Cinanserin hydrochloride
Cinanserin hydrochloride
Cinanserin hydrochloride is the hydrochloride salt of cinanserin. It is an inhibitor of 3C-like proteinase of severe acute respiratory syndrome coronavirus (SARS-Cov) and reduces virus replication in vitro. It has a role as an antiviral agent, an EC 3.4.22.69 (SARS coronavirus main proteinase) inhibitor and an anticoronaviral agent. It contains a cinanserin(1+).
A serotonin antagonist with limited antihistaminic, anticholinergic, and immunosuppressive activity.
A serotonin antagonist with limited antihistaminic, anticholinergic, and immunosuppressive activity.
Brand Name:
Vulcanchem
CAS No.:
54-84-2
VCID:
VC0523788
InChI:
InChI=1S/C20H24N2OS.ClH/c1-22(2)15-8-16-24-19-12-7-6-11-18(19)21-20(23)14-13-17-9-4-3-5-10-17;/h3-7,9-14H,8,15-16H2,1-2H3,(H,21,23);1H/b14-13+;
SMILES:
CN(C)CCCSC1=CC=CC=C1NC(=O)C=CC2=CC=CC=C2.Cl
Molecular Formula:
C20H25ClN2OS
Molecular Weight:
376.9 g/mol
Cinanserin hydrochloride
CAS No.: 54-84-2
Inhibitors
VCID: VC0523788
Molecular Formula: C20H25ClN2OS
Molecular Weight: 376.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 54-84-2 |
|---|---|
| Product Name | Cinanserin hydrochloride |
| Molecular Formula | C20H25ClN2OS |
| Molecular Weight | 376.9 g/mol |
| IUPAC Name | (E)-N-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-phenylprop-2-enamide;hydrochloride |
| Standard InChI | InChI=1S/C20H24N2OS.ClH/c1-22(2)15-8-16-24-19-12-7-6-11-18(19)21-20(23)14-13-17-9-4-3-5-10-17;/h3-7,9-14H,8,15-16H2,1-2H3,(H,21,23);1H/b14-13+; |
| Standard InChIKey | LXGJPDKYMJJWRB-IERUDJENSA-N |
| Isomeric SMILES | CN(C)CCCSC1=CC=CC=C1NC(=O)/C=C/C2=CC=CC=C2.Cl |
| SMILES | CN(C)CCCSC1=CC=CC=C1NC(=O)C=CC2=CC=CC=C2.Cl |
| Canonical SMILES | CN(C)CCCSC1=CC=CC=C1NC(=O)C=CC2=CC=CC=C2.Cl |
| Appearance | Solid powder |
| Description | Cinanserin hydrochloride is the hydrochloride salt of cinanserin. It is an inhibitor of 3C-like proteinase of severe acute respiratory syndrome coronavirus (SARS-Cov) and reduces virus replication in vitro. It has a role as an antiviral agent, an EC 3.4.22.69 (SARS coronavirus main proteinase) inhibitor and an anticoronaviral agent. It contains a cinanserin(1+). A serotonin antagonist with limited antihistaminic, anticholinergic, and immunosuppressive activity. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Related CAS | 1166-34-3 (Parent) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Cinanserin Cinanserin Hydrochloride Cinanserin Monohydrochloride Hydrochloride, Cinanserin Monohydrochloride, Cinanserin SQ 10,643 SQ 16,167 SQ-10,643 SQ-16,167 SQ10,643 SQ16,167 |
| Reference | 1: Ma KH, Lee JK, Huang SY, Yeh CB, Shen YC, Shen LH, Chen CC, Liu RS, Liu JC, Huang WS. Simultaneous [99mTc]TRODAT-1 and [123I]ADAM brain SPECT in nonhuman primates. Mol Imaging Biol. 2009 Jul-Aug;11(4):253-62. doi: 10.1007/s11307-009-0197-0. Epub 2009 Feb 19. PubMed PMID: 19225845. 2: Velázquez Martínez DN, Valencia Flores M, López Cabrera M, Villarreal JE. Effects of indorenate on food intake: a comparison with fenfluramine and amphetamine. Psychopharmacology (Berl). 1995 Jan;117(1):91-101. PubMed PMID: 7724707. 3: Waldmeier PC, Delini-Stula AA. Serotonin--dopamine interactions in the nigrostriatal system. Eur J Pharmacol. 1979 May 15;55(4):363-73. PubMed PMID: 572774. 4: Schaub RG, Meyers KM, Sande RD. Serotonin as a factor in depression of collateral blood flow following experimental arterial thrombosis. J Lab Clin Med. 1977 Oct;90(4):645-53. PubMed PMID: 143502. |
| PubChem Compound | 6433141 |
| Last Modified | Nov 11 2021 |
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